Cas no 178312-70-4 (Methyl 1-(azetidin-3-yl)piperidine-4-carboxylate;dihydrochloride)

• Product Name: Methyl 1-(azetidin-3-yl)piperidine-4-carboxylate;dihydrochloride
• CAS No: 178312-70-4
• MF: C₁₀H₂₀Cl₂N₂O₂
• MW: 271.184000968933
• CID: 5779438
• PubChem ID: 21836556
• Update Time: 2025-05-26

Methyl 1-(azetidin-3-yl)piperidine-4-carboxylate;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1-(azetidin-3-yl)piperidine-4-carboxylate;dihydrochloride
• EN300-7544084
• methyl 1-(azetidin-3-yl)piperidine-4-carboxylate dihydrochloride
• Z1416179258
• 178312-70-4
• SCHEMBL7814299
• Methyl 1-(azetidin-3-yl)piperidine-4-carboxylate;dihydrochloride

• Inchi： 1S/C10H18N2O2.2ClH/c1-14-10(13)8-2-4-12(5-3-8)9-6-11-7-9;;/h8-9,11H,2-7H2,1H3;2*1H
• InChI Key： JWBMVCUFNLHJGN-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C(C1CCN(CC1)C1CNC1)=O

Computed Properties

• Exact Mass: 270.0901833g/mol
• Monoisotopic Mass: 270.0901833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 1-(azetidin-3-yl)piperidine-4-carboxylate;dihydrochloride

Methyl 1-(azetidin-3-yl)piperidine-4-carboxylate; dihydrochloride: A Comprehensive Overview

The compound with CAS No. 178312-70-4, commonly referred to as Methyl 1-(azetidin-3-yl)piperidine-4-carboxylate; dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

The molecular structure of Methyl 1-(azetidin-3-yl)piperidine-4-carboxylate; dihydrochloride is characterized by a piperidine ring fused with an azetidine moiety, which contributes to its distinctive chemical properties. The presence of the azetidine group introduces rigidity and enhances the molecule's ability to interact with biological targets, such as enzymes and receptors. This structural feature has been extensively studied in recent research, where it has been shown to play a crucial role in modulating the compound's pharmacokinetic profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 1-(azetidin-3-yl)piperidine-4-carboxylate; dihydrochloride through a variety of methodologies. One notable approach involves the use of ring-closing metathesis, which allows for the precise construction of the azetidine ring. This method has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

The biological activity of Methyl 1-(azetidin-3-yl)piperidine-4-carboxylate; dihydrochloride has been a focal point of recent research efforts. Studies have demonstrated its potential as a modulator of ion channels, particularly those involved in pain signaling pathways. This finding has sparked interest in its application as a therapeutic agent for chronic pain conditions. Additionally, preclinical trials have indicated that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), further underscoring its potential in drug development.

In terms of therapeutic applications, Methyl 1-(azetidin-3-yl)piperidine-4-carboxylate; dihydrochloride holds promise as a lead compound for developing novel analgesics and neuroprotective agents. Its ability to cross the blood-brain barrier and interact with central nervous system targets makes it particularly valuable in this context. Recent research has also explored its potential as an anti-inflammatory agent, with studies showing significant reduction in pro-inflammatory cytokine production in vitro.

The synthesis and characterization of Methyl 1-(azetidin-3-yl)piperidine-4-carboxylate; dihydrochloride have been detailed in several high-profile journals, highlighting its stability and bioavailability under physiological conditions. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. These studies have provided a solid foundation for further exploration into its pharmacological properties.

Looking ahead, the development of Methyl 1-(azetidin-3-yL)piperidine-4-carboxylate; dihydrochloride into a clinically viable drug will depend on further preclinical testing and clinical trials. Researchers are currently investigating its safety profile, dosing regimens, and potential for off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, bringing this promising compound closer to clinical application.

In conclusion, Methyl 1-(azetidin-3-yL)piperidine -4-carboxy late; dihydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with emerging insights into its biological activity, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is poised to make a substantial impact on the treatment of various medical conditions.